Ethyl 2-{[(3-chlorophenyl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(3-chlorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C18H18ClNO3S/c1-2-23-18(22)15-13-8-3-4-9-14(13)24-17(15)20-16(21)11-6-5-7-12(19)10-11/h5-7,10H,2-4,8-9H2,1H3,(H,20,21)
• InChI Key: WNSCKZXMDHKQDU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H18ClNO3S
• Molecular Weight: 363.9 g/mol

Description

Ethyl 2-{[(3-chlorophenyl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a chemical compound with the linear formula C20H18ClNO3S2. It has a molecular weight of 419.952. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Synthesis and Anticancer Potential

Researchers have synthesized novel thiophene and benzothiophene derivatives to evaluate their anticancer properties. These compounds showed potential anti-proliferative activity against several tumor cell lines, indicating their importance in the development of new anticancer therapies (Mohareb et al., 2016).

Antimicrobial and Anti-inflammatory Applications

A series of derivatives have been synthesized from Ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, demonstrating promising antimicrobial and anti-inflammatory activities. These findings suggest the compound's utility in designing new drugs with potential benefits in treating infections and inflammation (Narayana et al., 2006).

Chemical Reactivity and Drug Synthesis

The compound has been used as a key intermediate in the synthesis of various pharmacologically active molecules. Its reactivity has facilitated the production of compounds with potential applications in drug development, showcasing its versatility in organic synthesis (Abu‐Hashem et al., 2011).

Docking Studies and Antimicrobial Evaluation

Further research involving docking studies and antimicrobial evaluation of derivatives highlights the compound's role in developing agents with specific target interactions, leading to enhanced antimicrobial efficacy (Spoorthy et al., 2021).